Cas no 52493-38-6 (2-cyano-N-heptylacetamide)

• Product Name: 2-cyano-N-heptylacetamide
• CAS No: 52493-38-6
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• MDL: MFCD01336409
• CID: 1577840
• PubChem ID: 4645528
• Update Time: 2025-04-21

2-cyano-N-heptylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-heptylacetamide
• acetamide, 2-cyano-N-heptyl-
• 52493-38-6
• 2-Cyano-N-(heptyl)-acetamide
• AKOS001255481
• G35141
• DB-323827
• SCHEMBL6320829
• CCA49338
• DTXSID10405209
• CS-0241974
• EN300-24251
• Z169918904
• NCGC00337836-01
• DB-321416
• AB01330250-02
• Propanamide,n-3-isoxazolyl-2-methyl-(9CI)

• MDL： MFCD01336409
• Inchi： 1S/C10H18N2O/c1-2-3-4-5-6-9-12-10(13)7-8-11/h2-7,9H2,1H3,(H,12,13)
• InChI Key： GSWGIMFYYVRCCH-UHFFFAOYSA-N
• SMILES： O=C(CC#N)NCCCCCCC

Computed Properties

• Exact Mass: 182.14204
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 358.4±25.0 °C at 760 mmHg
• Flash Point: 170.5±23.2 °C
• PSA: 52.89
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-cyano-N-heptylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)